molecular formula C34H53NaO8 B162378 Manganese carbide (Mn3C) CAS No. 12121-90-3

Manganese carbide (Mn3C)

Cat. No. B162378
CAS RN: 12121-90-3
M. Wt: 180.857 g/mol
InChI Key: RNEJHSLIASMDPB-UHFFFAOYSA-N
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Description

Manganese carbide (Mn3C) is a binary compound composed of manganese and carbon. It is a hard, brittle material that is used in a variety of applications, including cutting tools, wear-resistant coatings, and electronic devices. The synthesis of Mn3C is a complex process that requires precise control over the reaction conditions. In recent years, there has been a growing interest in the scientific research application of Mn3C due to its unique properties and potential for use in various fields.

Scientific Research Applications

Catalytic Applications

Manganese carbide (Mn3C) has been identified as a crucial component in catalytic processes. A study highlighted the use of manganese-modified Fe3O4 microsphere catalysts, where manganese significantly contributed to the conversion of syngas to light olefins, revealing the potential of Mn3C in enhancing catalytic efficiency (Liu, Chen, Bao, & Zhang, 2015).

Material Properties and Thermodynamics

The thermodynamics and phase equilibria of the Mn-C system have been extensively studied. A paper by Djurovic et al. (2010) used the CALPHAD method to assess the system, providing insights into the behavior and properties of manganese carbides, including Mn3C (Djurovic, Hallstedt, Appen, & Dronskowski, 2010).

Energy Storage and Electrochemistry

Mn3C plays a pivotal role in enhancing the electrochemical performance of energy storage systems. Research on manganese oxide nanoneedle/carbide-derived carbon composite electrodes for supercapacitors showed significant improvements in specific capacitance and energy density, demonstrating Mn3C's potential in high-performance energy storage solutions (Sun, Pan, Yan, Wei, Zhong, & Cheng, 2019).

Industrial Applications and Material Engineering

Manganese carbides are integral to the manufacturing and engineering of advanced materials. A review on Hadfield manganese steel outlined the role of Mn3C in achieving optimal material properties, such as wear resistance and structural integrity (Sabzi & Farzam, 2019).

Nanotechnology and Advanced Materials

The encapsulation of manganese carbides within carbon nanotubes has been explored, revealing unique features like tube distortion and the formation of various types of carbides, including Mn3C. This research sheds light on the potential of Mn3C in developing advanced nanomaterials (Liu & Cowley, 1995).

properties

IUPAC Name

manganese;methane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/CH4.3Mn/h1H4;;;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNEJHSLIASMDPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C.[Mn].[Mn].[Mn]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CH4Mn3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30923718
Record name Manganese--methane (3/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30923718
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.857 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Manganese carbide (Mn3C)

CAS RN

12121-90-3
Record name Manganese carbide (Mn3C)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012121903
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Manganese carbide (Mn3C)
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Manganese--methane (3/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30923718
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Trimanganese carbide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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